Cas no 98019-74-0 (5-Aminodihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione)

• Product Name: 5-Aminodihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione
• CAS No: 98019-74-0
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 1081299
• PubChem ID: 13725996
• Update Time: 2025-04-20

5-Aminodihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-amino-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-AMINO-2-THIOBARBITURIC ACID
• 4,6(1H,5H)-Pyrimidinedione,5-aminodihydro-2-thioxo
• 5-Amino-2-thio-barbitursaeure
• AKOS006302897
• 98019-74-0
• DTXSID40547747
• SB56400
• 5-Amino-2-sulfanylidenedihydropyrimidine-4,6(1H,5H)-dione
• 5-Aminodihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione

• Inchi： 1S/C4H5N3O2S/c5-1-2(8)6-4(10)7-3(1)9/h1H,5H2,(H2,6,7,8,9,10)
• InChI Key： WZBBBQBIROLPEL-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N1)=O)N)=O

Computed Properties

• Exact Mass: 159.01000
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.658
• Refractive Index: 1.692
• PSA: 116.31000
• LogP: -0.79750